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Compound of Interest

Compound Name: AL-9

Cat. No.: B15542503 Get Quote

The correct and safe disposal of any chemical substance is paramount for ensuring laboratory

safety and environmental protection. The specific procedures for the disposal of "AL-9" are

entirely dependent on its chemical composition and associated hazards. Different products may

be designated as "AL-9," each with a unique formulation requiring distinct disposal protocols.

Therefore, the first and most critical step is to consult the Safety Data Sheet (SDS) provided by

the manufacturer.

Immediate Steps for Safe Disposal:
Identify the Chemical Composition: Locate the Safety Data Sheet (SDS) for the specific AL-9
product in use. The SDS is the primary source of information regarding the chemical's

properties, hazards, and disposal instructions.

Consult Section 13 of the SDS: This section, titled "Disposal considerations," will provide

specific guidance on the appropriate disposal methods for the chemical and its container.[1]

[2]

Follow Institutional and Local Regulations: All disposal activities must comply with local,

state, and federal regulations for hazardous waste management.[1][2][3] Consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines.

General Guidelines for Chemical Waste Disposal
In the absence of immediate access to the SDS, or as a supplement to it, the following general

procedures for handling and disposing of laboratory chemical waste should be followed. These

are based on standard laboratory safety practices.
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Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling chemical waste. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves

Lab coat

Waste Segregation and Storage:

Do not mix incompatible wastes. Mixing incompatible chemicals can lead to dangerous

reactions.

Store chemical waste in containers that are compatible with the material they contain.

Keep waste containers securely closed except when adding waste.

Label all waste containers clearly with the words "Hazardous Waste" and the full chemical

name(s) of the contents. Do not use abbreviations or chemical formulas.

Store waste containers in a designated, well-ventilated area, away from ignition sources if

the waste is flammable.

Disposal Methods:

Licensed Waste Disposal Contractor: Most chemical waste from laboratories must be

disposed of through a licensed hazardous waste disposal contractor. Your institution's EHS

department will coordinate these services.

Sanitary Sewer Disposal: Some aqueous, non-hazardous wastes may be suitable for drain

disposal, but only if explicitly permitted by the SDS and local regulations. Generally, this is

only for small quantities of dilute, non-toxic solutions. Never dispose of flammable, reactive,

corrosive, or toxic chemicals down the drain.

Trash Disposal: Only non-hazardous, solid waste can be disposed of in the regular trash.

The chemical must not be radioactive, a biological hazard, flammable, reactive, corrosive, or

toxic.
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Empty Container Disposal:

Empty chemical containers should be triple-rinsed with a suitable solvent.

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.

After triple-rinsing and air-drying, the container may be disposed of in the regular trash, with

the label removed or defaced.

Quantitative Data Summary
The following table summarizes quantitative exposure limits for some chemicals that may be

present in a product labeled "AL-9," based on the provided search results. It is essential to

consult the specific SDS for your product to determine the relevant exposure limits.

Substance Exposure Limit Type Value

A-9 Cutting Fluid Component TWA (8 hours) 500 ppm

(unspecified) STEL (15 minutes) 750 ppm

2-Butoxy Ethanol LD50 (rat, oral) 530 mg/kg

2-Butoxy Ethanol LD50 (rabbit, skin) 490 mg/kg

Aluminum Metal Powder LD50 (rat, oral) >15900 mg/kg

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; LD50: Lethal Dose, 50%

Experimental Protocols
Without the specific chemical identity of "AL-9," a detailed experimental protocol for disposal

cannot be provided. However, a general protocol for preparing an unknown laboratory chemical

waste for disposal is as follows:

Protocol for Preparing Chemical Waste for Disposal:

Information Gathering:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15542503?utm_src=pdf-body
https://www.benchchem.com/product/b15542503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain the Safety Data Sheet (SDS) for the chemical.

Review Sections 2 (Hazard Identification), 7 (Handling and Storage), 8 (Exposure

Controls/Personal Protection), and 13 (Disposal considerations).

Consult your institution's EHS guidelines for chemical waste disposal.

Personal Protective Equipment (PPE):

Don appropriate PPE as specified in the SDS, including safety glasses, chemical-resistant

gloves, and a lab coat.

Waste Container Selection and Labeling:

Select a clean, compatible container with a secure lid.

Affix a "Hazardous Waste" label to the container.

On the label, write the full chemical name of the waste, the date, and your name and

contact information.

Waste Transfer:

In a well-ventilated area, such as a fume hood, carefully transfer the waste into the labeled

container.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Securely close the container.

Temporary Storage:

Store the waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from general laboratory traffic.

Segregate the waste from incompatible materials.

Disposal Request:
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Contact your institution's EHS department to schedule a waste pickup.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Visualizing the Disposal Process
The following diagrams illustrate the decision-making process for chemical disposal and a

general workflow for handling chemical waste.
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Start: Need to dispose of AL-9

Consult the Safety Data Sheet (SDS) for AL-9

Consult Institutional EHS Guidelines and Local Regulations

Identify Hazards (Flammable, Corrosive, Reactive, Toxic)

Is the waste hazardous?

Treat as Hazardous Waste

Yes

Follow non-hazardous waste disposal procedures

No

Dispose via Licensed Waste Contractor

Permitted for Sanitary Sewer?

End: Safe and Compliant Disposal

Permitted for Trash?

No

Dispose down the drain with copious amounts of water

Yes

No

Dispose in regular trash

Yes

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of chemical waste.
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Start: Chemical Waste Generated

Wear Appropriate PPE

Select and Label a Compatible Waste Container

Carefully Transfer Waste to Container

Securely Close Container

Store in Designated Satellite Accumulation Area

Request Waste Pickup from EHS

End: Waste Removed for Disposal

Click to download full resolution via product page

Caption: General workflow for handling and preparing chemical waste for disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15542503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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